Cas no 1289558-37-7 (2-(1H-imidazol-1-yl)ethyl chloroformate)

• Product Name: 2-(1H-imidazol-1-yl)ethyl chloroformate
• CAS No: 1289558-37-7
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• CID: 5939581
• PubChem ID: 165570956
• Update Time: 2025-10-28

2-(1H-imidazol-1-yl)ethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-1-yl)ethyl chloroformate
• EN300-1612783
• 1289558-37-7

• Inchi： 1S/C6H7ClN2O2/c7-6(10)11-4-3-9-2-1-8-5-9/h1-2,5H,3-4H2
• InChI Key： RUEYGXQIZVMJAA-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCN1C=NC=C1

Computed Properties

• Exact Mass: 174.0196052g/mol
• Monoisotopic Mass: 174.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1Ų

Additional information on 2-(1H-imidazol-1-yl)ethyl chloroformate

Comprehensive Overview of 2-(1H-imidazol-1-yl)ethyl chloroformate (CAS No. 1289558-37-7)

2-(1H-imidazol-1-yl)ethyl chloroformate, with the CAS number 1289558-37-7, is a specialized chemical compound widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the class of chloroformate derivatives, which are known for their reactivity and versatility in forming covalent bonds with nucleophiles. The presence of the imidazole moiety enhances its utility in bioconjugation and peptide synthesis, making it a valuable tool for researchers in drug discovery and material science.

In recent years, the demand for high-purity reagents like 2-(1H-imidazol-1-yl)ethyl chloroformate has surged due to advancements in targeted drug delivery systems and biomaterial engineering. Researchers frequently search for efficient coupling agents and crosslinkers, and this compound fits the bill due to its ability to facilitate amide bond formation under mild conditions. Its CAS No. 1289558-37-7 is often referenced in patents and academic papers, highlighting its role in proteomics and enzyme immobilization.

The compound's unique structure, featuring both an imidazole ring and a chloroformate group, allows it to act as a bifunctional linker. This property is particularly relevant in the context of antibody-drug conjugates (ADCs), a hot topic in oncology research. As the pharmaceutical industry shifts toward personalized medicine, reagents like 2-(1H-imidazol-1-yl)ethyl chloroformate are gaining traction for their precision in modifying biomolecules.

From a synthetic chemistry perspective, 2-(1H-imidazol-1-yl)ethyl chloroformate is often employed in the protection of amino groups and the activation of carboxylic acids. Its reactivity profile makes it suitable for solid-phase peptide synthesis (SPPS), a technique widely used to produce therapeutic peptides. The compound's CAS No. 1289558-37-7 is frequently cited in protocols for peptide cyclization and labeling strategies, underscoring its importance in modern chemical biology.

Environmental and safety considerations are also critical when working with 2-(1H-imidazol-1-yl)ethyl chloroformate. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure laboratory safety. Researchers often inquire about storage conditions and compatibility with other reagents, which are essential for maintaining the compound's stability and efficacy.

In summary, 2-(1H-imidazol-1-yl)ethyl chloroformate (CAS No. 1289558-37-7) is a multifaceted reagent with broad applications in drug development, bioconjugation, and material science. Its relevance in cutting-edge research areas like ADCs and SPPS ensures its continued prominence in scientific literature and industrial workflows. As the field of precision chemistry evolves, this compound is poised to remain a cornerstone of innovative synthetic strategies.